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Compound of Interest

Compound Name: Ecopipam

Cat. No.: B1671091 Get Quote

Essential safety and logistical information for the proper disposal of Ecopipam, ensuring

operational integrity and regulatory compliance in research and development settings.

Ecopipam and its analogs, including the deuterated form Ecopipam-d4, require careful

handling and disposal to mitigate risks and prevent environmental contamination. Adherence to

established protocols is critical for laboratory safety and compliance with environmental

regulations.

Hazard Profile and Safety Considerations
Ecopipam hydrochloride is classified as harmful if swallowed (Acute Toxicity, Oral, Category 4)

[1][2][3]. While other salt forms of Ecopipam may not be classified as hazardous substances, it

is prudent to handle all forms with a high degree of care[2][4]. All materials that have come into

contact with Ecopipam, such as gloves, pipette tips, and bench paper, should be treated as

chemical waste.

Key Safety Data Summary
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Compound CAS Number Molecular Formula GHS Classification

Ecopipam

(hydrochloride)
190133-94-9 C₁₉H₂₁Cl₂NO

Acute toxicity, oral

(Category 4)

Ecopipam

(hydrobromide)
2587360-22-1 C₁₉H₂₁BrClNO

Not a hazardous

substance or mixture

Ecopipam 112108-01-7 C₁₉H₂₀ClNO
Not a hazardous

substance or mixture

Standard Operating Procedure for Ecopipam
Disposal
The following step-by-step protocol outlines the recommended procedure for the disposal of

Ecopipam waste generated in a laboratory setting. This procedure is designed to minimize

exposure risks and ensure compliance with general safety standards.

1. Waste Categorization and Segregation:

All disposable materials that have come into contact with Ecopipam, including personal

protective equipment (PPE), absorbent paper, and labware, must be categorized as

chemical waste.

Segregate Ecopipam waste from other laboratory waste streams to ensure proper handling

and disposal.

2. Containerization of Waste:

Collect all solid and liquid Ecopipam waste in designated, clearly labeled, and sealed

chemical waste containers.

Ensure containers are appropriate for the type of waste (e.g., solid or liquid) and are properly

sealed to prevent leaks or spills.

3. Regulatory Compliance:
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Dispose of all Ecopipam chemical waste in strict accordance with all applicable federal,

state, and local environmental regulations.

It is prohibited to dispose of Ecopipam waste down the drain. The U.S. Environmental

Protection Agency (EPA) prohibits the sewering of hazardous waste pharmaceuticals by

healthcare facilities.

4. Spill Management: In the event of a spill, immediate and appropriate action is necessary:

Evacuate: Immediately clear all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Wear PPE: Don appropriate personal protective equipment before addressing the spill.

Containment: Prevent the further spread of the spill if it is safe to do so.

Clean-up:

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

For liquid spills, use an inert, non-combustible absorbent material such as sand, earth, or

vermiculite to absorb the solution.

Decontamination: Decontaminate the spill area and all cleaning equipment with a suitable

solvent, such as alcohol, followed by a thorough washing with soap and water.

Disposal of Spill Debris: Collect all contaminated materials in a sealed container for proper

chemical waste disposal.

Experimental Workflow and Disposal Pathway
The logical flow for the proper handling and disposal of Ecopipam waste is crucial for

maintaining a safe laboratory environment.
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Caption: Workflow for the proper disposal of Ecopipam waste.
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This guide provides a foundational framework for the safe disposal of Ecopipam. Researchers

are encouraged to consult their institution's specific safety protocols and the most current

Safety Data Sheets (SDS) to ensure the highest standards of safety and regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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